N-(4-ethoxyphenyl)-4-((2-methyl-1H-imidazol-1-yl)methyl)piperidine-1-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-[(2-methylimidazol-1-yl)methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C19H26N4O2/c1-3-25-18-6-4-17(5-7-18)21-19(24)22-11-8-16(9-12-22)14-23-13-10-20-15(23)2/h4-7,10,13,16H,3,8-9,11-12,14H2,1-2H3,(H,21,24)
• InChI Key: INYHRVQJSMUTTF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)N2CCC(CC2)CN3C=CN=C3C
• Molecular Formula: C19H26N4O2
• Molecular Weight: 342.4 g/mol

Description

N-(4-ethoxyphenyl)-4-((2-methyl-1H-imidazol-1-yl)methyl)piperidine-1-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as EIP or EIP-A.

Mechanism of Action

The exact mechanism of action of EIP-A is still under investigation, but it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability. EIP-A has been shown to enhance GABAergic neurotransmission, leading to its anticonvulsant effects.
Biochemical and Physiological Effects:
EIP-A has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of voltage-gated calcium channels, and the activation of potassium channels. It has also been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of EIP-A is its potent anticonvulsant effects, which make it a useful tool in the study of epilepsy. However, its limited solubility in water can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on EIP-A. One area of interest is its potential use in the treatment of cancer, as it has been shown to have anti-tumor properties. Additionally, further investigation into its mechanism of action and its effects on the GABAergic system could lead to new insights into the treatment of neurological disorders. Finally, the development of more soluble forms of EIP-A could make it a more practical tool for experimental research.

Synthesis Methods

The synthesis of EIP-A involves the reaction of 4-ethoxybenzoyl chloride with 1-(2-methyl-1H-imidazol-1-yl)methanamine, followed by the addition of piperidine-1-carboxylic acid. The resulting compound is then purified through crystallization.

Scientific Research Applications

EIP-A has been extensively studied for its potential therapeutic applications in various fields of research, including neuroscience, cancer research, and infectious diseases. It has been shown to have a significant effect on the central nervous system and can act as a potent anticonvulsant, making it a potential candidate for the treatment of epilepsy.